Cas no 92661-09-1 (6-Heptadecenoic acid, (Z)-)

• Product Name: 6-Heptadecenoic acid, (Z)-
• CAS No: 92661-09-1
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 753083
• Update Time: 2024-01-31

6-Heptadecenoic acid, (Z)- Chemical and Physical Properties

Names and Identifiers

• 6-Heptadecenoic acid, (Z)-
• 6-Heptadecenoic acid, (6Z)-

• Inchi： 1S/C17H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h11-12H,2-10,13-16H2,1H3,(H,18,19)/b12-11-
• InChI Key： VQEVXOWSSYAKJT-QXMHVHEDSA-N
• SMILES： C(O)(=O)CCCC/C=C\CCCCCCCCCC

Computed Properties

• Exact Mass: 268.24
• Monoisotopic Mass: 268.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 384.6±11.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)